Cas no 73392-23-1 (1,4-bis[(trimethylsilyl)ethynyl]benzene)

• Product Name: 1,4-bis[(trimethylsilyl)ethynyl]benzene
• CAS No: 73392-23-1
• MF: C₁₆H₂₂Si₂
• MW: 270.516886234283
• CID: 862472
• PubChem ID: 522492
• Update Time: 2025-04-19

1,4-bis[(trimethylsilyl)ethynyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[(trimethylsilyl)ethynyl]benzene
• 1,4-bis[2-(trimethylsilyl)ethynyl]Benzene
• CS-0328482
• Benzene, 1,4-bis[2-(trimethylsilyl)ethynyl]-
• 10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
• Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane #
• F78457
• doi:10.14272/CMTMWEXUJQSPCA-UHFFFAOYSA-N
• 1,4-bis((triMethylsilyl)ethynyl)benzene
• AKOS015914329
• 1,4-bis((trimethylsilylethynyl)benzene
• 73392-23-1
• [1,4-Phenylenedi(ethyne-2,1-diyl)]bis(trimethylsilane)
• 1,4-Bis[(trimethylsilyl)ethynyl]benzene, 98%
• trimethyl-[2-[4-(2-trimethylsilylethynyl)phenyl]ethynyl]silane
• DTXSID50994107
• FT-0606807
• J-503969
• (1,4-Phenylenedi-2,1-ethynediyl)bis(trimethylsilane)
• SY039660
• Trimethyl((4-[(trimethylsilyl)ethynyl]phenyl)ethynyl)silane
• trimethyl(2-{4-[2-(trimethylsilyl)ethynyl]phenyl}ethynyl)silane
• 17938-13-5
• InChI=1/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H
• MFCD00135433
• 1,4-bis(trimethylsilylethynyl)benzene
• AS-66438

• Inchi： 1S/C16H22Si2/c1-17(2,3)13-11-15-7-9-16(10-8-15)12-14-18(4,5)6/h7-10H,1-6H3
• InChI Key： CMTMWEXUJQSPCA-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1)C#C[Si](C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 270.12606
• Monoisotopic Mass: 270.12600377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0